Cas no 1807027-10-6 (Methyl 3-bromo-6-chloro-2-cyanophenylacetate)

• Product Name: Methyl 3-bromo-6-chloro-2-cyanophenylacetate
• CAS No: 1807027-10-6
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4973568
• Update Time: 2025-05-21

Methyl 3-bromo-6-chloro-2-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-chloro-2-cyanophenylacetate

• Inchi： 1S/C10H7BrClNO2/c1-15-10(14)4-6-7(5-13)8(11)2-3-9(6)12/h2-3H,4H2,1H3
• InChI Key： GLPKWCXJARVIFR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C#N)CC(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Methyl 3-bromo-6-chloro-2-cyanophenylacetate

Comprehensive Overview of Methyl 3-bromo-6-chloro-2-cyanophenylacetate (CAS No. 1807027-10-6)

Methyl 3-bromo-6-chloro-2-cyanophenylacetate (CAS No. 1807027-10-6) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine, chlorine, and cyano functional group, makes it a valuable intermediate in the synthesis of active ingredients. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in drug discovery and crop protection formulations.

The growing demand for Methyl 3-bromo-6-chloro-2-cyanophenylacetate is closely tied to advancements in green chemistry and sustainable synthesis. As industries shift toward eco-friendly practices, this compound’s role in reducing waste and improving reaction efficiency has garnered significant attention. Recent studies highlight its compatibility with catalytic processes, aligning with the global push for cleaner production methods.

One of the most frequently searched questions related to CAS No. 1807027-10-6 is its solubility and stability under various conditions. Laboratory tests confirm that this ester derivative exhibits excellent solubility in organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, making it ideal for high-throughput screening. Additionally, its stability at room temperature ensures long-term storage viability, a critical factor for industrial-scale applications.

In the context of drug development, Methyl 3-bromo-6-chloro-2-cyanophenylacetate serves as a key building block for heterocyclic compounds. Its structural motifs are often incorporated into molecules targeting kinase inhibition and receptor modulation, areas of intense research in oncology and neurology. This aligns with trending searches for "next-generation therapeutics" and "precision medicine," reflecting its relevance in cutting-edge science.

Another hot topic linked to this compound is its role in agrochemical innovation. With rising concerns over food security and pesticide resistance, researchers are exploring its derivatives as potential crop protection agents. The bromo and chloro substituents enhance bioactivity, offering a pathway to develop novel herbicides and fungicides with lower environmental impact.

From a synthetic chemistry perspective, CAS No. 1807027-10-6 is often discussed in forums focusing on cross-coupling reactions and palladium catalysis. Its versatility in Suzuki-Miyaura and Buchwald-Hartwig reactions makes it a favorite among organic chemists. These methodologies are frequently searched by students and professionals alike, underscoring the compound’s educational and practical value.

Quality control and analytical profiling of Methyl 3-bromo-6-chloro-2-cyanophenylacetate are also critical topics. Advanced techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity and consistency, addressing common queries about batch-to-batch reproducibility. This emphasis on quality aligns with industry standards and regulatory requirements, further boosting its appeal.

In summary, Methyl 3-bromo-6-chloro-2-cyanophenylacetate (CAS No. 1807027-10-6) stands at the intersection of multiple high-impact fields, from pharmaceuticals to sustainable agriculture. Its adaptability, coupled with rigorous scientific validation, positions it as a compound of enduring significance in modern chemistry.